![molecular formula C9H13ClN2O B066796 1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride CAS No. 175277-10-8](/img/structure/B66796.png)
1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride
Overview
Description
1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride (1-t-BMP-5-Cl) is a chemical compound that has been extensively studied for its various applications in research and development. It is a white, crystalline solid with a melting point of 78°C and a boiling point of 233°C. It is insoluble in water and has a strong odor. Its chemical formula is C6H10ClN3O.
Scientific Research Applications
Synthesis of Pyrazoles : A method for synthesizing pyrazoles with different functionalized substituents at C3 and C5 was presented. This involved coupling protected alkynols with acid chlorides to form alkynyl ketones, which were then reacted with hydrazine to form the pyrazole nucleus. These pyrazoles are useful as ligands due to the availability of a ring nitrogen for hydrogen bonding, which is influenced by the substituent at C5 (Grotjahn et al., 2002).
Small Molecule Fixation : A bifunctional frustrated pyrazolylborane Lewis pair was employed for the fixation of small molecules like carbon dioxide, forming zwitterionic, bicyclic boraheterocycles. This demonstrated the utility of such compounds in small molecule activation and fixation (Theuergarten et al., 2012).
Hydrogen Bonding in Palladium(II)-Pyrazole Complexes : Studies on inter- and intramolecular hydrogen bonding in pyrazole complexes revealed that the substituent at C5 significantly influences hydrogen bonding interactions. This finding is vital for understanding the structure and reactivity of such metal-organic complexes (Grotjahn et al., 2003).
Regioselectivity in Synthesis : A study on the synthesis of a series of 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles showcased the impact of different reaction media on the regioselectivity of the synthesis process. This has implications for the controlled synthesis of such compounds (Martins et al., 2012).
Intramolecular Hydrogen Bonding : Research into dichloridobis(3,5-di-tert-butyl-1H-pyrazole-κN2)cobalt(II) revealed the formation of intramolecular hydrogen bonds due to the steric bulk of tert-butyl substituents. This has implications for the design of coordination compounds with specific properties (Guzei et al., 2010).
Antitumor Agents : Novel methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates were synthesized as potential antitumor agents. Some of these compounds exhibited significant activity against various cancer cell lines (Abonía et al., 2011).
Catalysis by Ruthenium Complexes : New pyrazolylphosphite and pyrazolylphosphinite-ruthenium(ii) complexes were investigated as catalysts for hydrogenation of acetophenone. This research contributes to our understanding of the catalytic activities of ruthenium complexes in organic synthesis (Amenuvor et al., 2016).
Safety and Hazards
1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation . Safety precautions include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that similar compounds, such as tert-butyl halides, typically target nucleophilic sites in biochemical reactions .
Mode of Action
The mode of action of this compound involves a reaction mechanism known as nucleophilic substitution, specifically the S_N1 reaction . In this process, the compound forms a relatively stable carbocation intermediate, which then reacts with a nucleophile .
Biochemical Pathways
It’s known that the solvolysis of tert-butyl halides, a similar class of compounds, involves transition states that are highly dipolar and are strong hydrogen bond acids and bases . This suggests that the compound may interact with biochemical pathways involving hydrogen bonding and polarity.
Pharmacokinetics
Similar compounds like tert-butyl chloride are sparingly soluble in water and tend to undergo hydrolysis .
Result of Action
The result of the compound’s action is the formation of a new product through a nucleophilic substitution reaction . The exact molecular and cellular effects would depend on the specific nucleophile involved in the reaction.
Action Environment
The action of this compound can be influenced by environmental factors such as the presence of nucleophiles and the solvent used. For instance, the rate of solvolysis of tert-butyl halides is increased by both nucleophilic and electrophilic solvents . Additionally, the reaction rate can be affected by the temperature and the pH of the environment .
Properties
IUPAC Name |
2-tert-butyl-5-methylpyrazole-3-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13ClN2O/c1-6-5-7(8(10)13)12(11-6)9(2,3)4/h5H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHWPUBKIGZTZRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(=O)Cl)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90384063 | |
Record name | 1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175277-10-8 | |
Record name | 1-tert-Butyl-3-methyl-1H-pyrazole-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90384063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 175277-10-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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